7-Hydroxypteridine-6-carboxylic acid

• IUPAC Name: 7-oxo-8H-pteridine-6-carboxylic acid
• InChI: InChI=1S/C7H4N4O3/c12-6-4(7(13)14)10-3-1-8-2-9-5(3)11-6/h1-2H,(H,13,14)(H,8,9,11,12)
• InChI Key: ININMFLHQXATDK-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=NC=N1)NC(=O)C(=N2)C(=O)O
• Molecular Formula: C7H4N4O3
• Molecular Weight: 192.13 g/mol

Description

7-Hydroxypteridine-6-carboxylic acid is a chemical compound with the CAS Number: 68165-29-7. It has a molecular weight of 192.13 and its IUPAC name is 7-hydroxy-6-pteridinecarboxylic acid. The compound is usually in powder form.

Molecular Structure Analysis

The InChI code for 7-Hydroxypteridine-6-carboxylic acid is 1S/C7H4N4O3/c12-6-4(7(13)14)10-3-1-8-2-9-5(3)11-6/h1-2H,(H,13,14)(H,8,9,11,12). This code provides a specific identifier for the molecular structure of the compound.

Physical And Chemical Properties Analysis

7-Hydroxypteridine-6-carboxylic acid is a powder that is stored at room temperature. It has a molecular weight of 192.13. Like other carboxylic acids, it may exhibit strong hydrogen bonding between molecules, leading to high boiling points.

Scientific Research Applications

Photolysis and Chemical Degradation

7-Hydroxypteridine-6-carboxylic acid is accessible from folic acid and other naturally occurring pteridines. Shaw, Baugh, and Krumdieck (1966) explored the photolysis of 2,4,7-trihydroxypteridine, a derivative of 7-hydroxypteridine-6-carboxylic acid, demonstrating its degradation into glyoxylic acid. This study is significant for understanding the biosynthesis and degradation of pteridines in biological systems (Shaw, Baugh, & Krumdieck, 1966).

Catabolism Studies

Research by Blair (1958) indicated that 7-hydroxypteridine-6-carboxylic acid and related compounds might be products of the catabolism of pteroyl-L-glutamic acid. This study contributes to understanding the metabolic pathways of pteridines in humans (Blair, 1958).

Synthesis and Structure Analysis

Abdel-Hady et al. (1985) discussed the synthesis of 6-(Acylmethyl)-7-hydroxypteridines, exploring their structures through hydrolysis. These synthetic pathways are vital for creating specific pteridine derivatives for further research (Abdel-Hady, Badawy, Mosselhi, & Ibrahim, 1985).

Photolytic Transformations

Lowry, Bessey, and Crawford (1949) investigated the photolytic transformations of pteroylglutamic acid, leading to compounds including 7-hydroxypteridine-6-carboxylic acid. This study is crucial for understanding the photochemical behavior of pteridines (Lowry, Bessey, & Crawford, 1949).

Electrochemical Studies

McAllister and Dryhurst (1974) examined the electrochemical oxidation of 7-hydroxypteridine at different pH levels. Their findings offer insights into the electrochemical properties of pteridines, which can be crucial for analytical and synthetic chemistry applications (McAllister & Dryhurst, 1974).

Biomedical Applications

Gamagedara, Gibbons, and Ma (2011) explored the potential of pteridines, including 7-hydroxypteridine-6-carboxylic acid, as biomarkers for noninvasive cancer diagnosis. This application is significant for developing new diagnostic techniques in oncology (Gamagedara, Gibbons, & Ma, 2011).

Safety and Hazards

The compound is associated with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The catalytic reduction of carboxylic acid derivatives, including 7-Hydroxypteridine-6-carboxylic acid, has witnessed rapid development in recent years. These reactions, involving molecular hydrogen as the reducing agent, can be promoted by both heterogeneous and homogeneous catalysts. Future research will likely continue to explore these reactions and their applications.